Cas no 2694057-56-0 ((S)-N-Methyl-2-(5-azaspiro[2.4]heptan-6-yl)acetamide)

• Product Name: (S)-N-Methyl-2-(5-azaspiro[2.4]heptan-6-yl)acetamide
• CAS No: 2694057-56-0
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 6221435
• PubChem ID: 165950365
• Update Time: 2025-10-31

(S)-N-Methyl-2-(5-azaspiro[2.4]heptan-6-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• (S)-N-Methyl-2-(5-azaspiro[2.4]heptan-6-yl)acetamide
• 2-[(6S)-5-azaspiro[2.4]heptan-6-yl]-N-methylacetamide
• EN300-4098888
• 2694057-56-0

• Inchi： 1S/C9H16N2O/c1-10-8(12)4-7-5-9(2-3-9)6-11-7/h7,11H,2-6H2,1H3,(H,10,12)/t7-/m1/s1
• InChI Key： CUBNQJBBLWUYMD-SSDOTTSWSA-N
• SMILES： O=C(C[C@@H]1CC2(CN1)CC2)NC

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 41.1Ų

Additional information on (S)-N-Methyl-2-(5-azaspiro[2.4]heptan-6-yl)acetamide

Introduction to (S)-N-Methyl-2-(5-azaspiro[2.4]heptan-6-yl)acetamide (CAS No. 2694057-56-0)

Compound (S)-N-Methyl-2-(5-azaspiro[2.4]heptan-6-yl)acetamide, identified by its CAS number 2694057-56-0, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by their complex spirocyclic structures, which often contribute to unique biological activities and pharmacological properties.

The molecular structure of this compound features a spirocyclic framework consisting of two rings connected at a single carbon atom. Specifically, the 5-azaspiro[2.4]heptan-6-yl moiety introduces a nitrogen-containing heterocycle into the molecular scaffold, which is known to enhance binding affinity and selectivity in biological targets. This structural feature makes (S)-N-Methyl-2-(5-azaspiro[2.4]heptan-6-yl)acetamide a promising candidate for further investigation in drug discovery programs.

In recent years, there has been a growing interest in spirocyclic compounds due to their ability to exhibit multiple pharmacophoric interactions simultaneously. The spirocyclic core in (S)-N-Methyl-2-(5-azaspiro[2.4]heptan-6-yl)acetamide not only provides steric constraints that can optimize binding but also introduces rigidity, which may enhance the compound's stability and bioavailability. These characteristics are particularly valuable in the design of small-molecule drugs targeting complex biological pathways.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that spirocyclic compounds can interact with neurotransmitter receptors and ion channels, making them suitable for developing novel therapeutics for conditions such as depression, anxiety, and neurodegenerative diseases. The presence of the azaspiro ring system in (S)-N-Methyl-2-(5-azaspiro[2.4]heptan-6-yl)acetamide suggests that it may possess properties conducive to modulating central nervous system activity.

Furthermore, the chiral center at the (S)-configuration contributes to the compound's enantioselectivity, which is a critical factor in drug design. Enantiomers are mirror-image isomers that can have significantly different biological effects, and selecting the appropriate enantiomer is essential for achieving desired therapeutic outcomes while minimizing adverse effects. The stereochemical purity of (S)-N-Methyl-2-(5-azaspiro[2.4]heptan-6-yl)acetamide ensures that its biological activity is optimized for its intended use.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex spirocyclic molecules like (S)-N-Methyl-2-(5-azaspiro[2.4]heptan-6-yl)acetamide with high enantiomeric purity. These synthetic methodologies have opened up new possibilities for exploring the pharmacological potential of such compounds. By leveraging cutting-edge techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis, researchers can now access previously inaccessible molecular architectures with greater ease.

The pharmacokinetic profile of (S)-N-Methyl-2-(5-azaspiro[2.4]heptan-6-yl)acetamide is another area of interest for researchers. The spirocyclic structure can influence metabolic stability and distribution within the body, which are key factors determining a drug's efficacy and safety. Preliminary studies suggest that this compound may exhibit favorable pharmacokinetic properties, including good solubility and moderate bioavailability, making it a promising candidate for further development.

In conclusion, (S)-N-Methyl-2-(5azaspiro[2.4]heptan-6-yl)acetamide represents an exciting advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its spirocyclic core, combined with its stereochemical purity, positions it as a valuable tool for drug discovery efforts aimed at treating neurological disorders and other conditions where precise molecular interactions are critical.